2/'-deoxy-3/'-O-(4-benzoylbenzoyl)-1,N(6)-ethenoadenonosine 5/'-diphosphate
2/'-deoxy-3/'-O-(4-benzoylbenzoyl)-1,N(6)-ethenoadenonosine 5/'-diphosphate
Brand Name:
Vulcanchem
CAS No.:
110682-79-6
VCID:
VC0020161
InChI:
InChI=1S/C26H23N5O11P2/c32-23(16-4-2-1-3-5-16)17-6-8-18(9-7-17)26(33)41-19-12-21(40-20(19)13-39-44(37,38)42-43(34,35)36)31-15-28-22-24-27-10-11-30(24)14-29-25(22)31/h1-11,14-15,19-21H,12-13H2,(H,37,38)(H2,34,35,36)/t19-,20+,21+/m0/s1
SMILES:
C1C(C(OC1N2C=NC3=C2N=CN4C3=NC=C4)COP(=O)(O)OP(=O)(O)O)OC(=O)C5=CC=C(C=C5)C(=O)C6=CC=CC=C6
Molecular Formula:
C26H23N5O11P2
Molecular Weight:
643.4 g/mol
2/'-deoxy-3/'-O-(4-benzoylbenzoyl)-1,N(6)-ethenoadenonosine 5/'-diphosphate
CAS No.: 110682-79-6
Main Products
VCID: VC0020161
Molecular Formula: C26H23N5O11P2
Molecular Weight: 643.4 g/mol
| CAS No. | 110682-79-6 |
|---|---|
| Product Name | 2/'-deoxy-3/'-O-(4-benzoylbenzoyl)-1,N(6)-ethenoadenonosine 5/'-diphosphate |
| Molecular Formula | C26H23N5O11P2 |
| Molecular Weight | 643.4 g/mol |
| IUPAC Name | [(2R,3S,5R)-2-[[hydroxy(phosphonooxy)phosphoryl]oxymethyl]-5-imidazo[2,1-f]purin-3-yloxolan-3-yl] 4-benzoylbenzoate |
| Standard InChI | InChI=1S/C26H23N5O11P2/c32-23(16-4-2-1-3-5-16)17-6-8-18(9-7-17)26(33)41-19-12-21(40-20(19)13-39-44(37,38)42-43(34,35)36)31-15-28-22-24-27-10-11-30(24)14-29-25(22)31/h1-11,14-15,19-21H,12-13H2,(H,37,38)(H2,34,35,36)/t19-,20+,21+/m0/s1 |
| Standard InChIKey | AWGGGKHLXXQILD-PWRODBHTSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2N=CN4C3=NC=C4)COP(=O)(O)OP(=O)(O)O)OC(=O)C5=CC=C(C=C5)C(=O)C6=CC=CC=C6 |
| SMILES | C1C(C(OC1N2C=NC3=C2N=CN4C3=NC=C4)COP(=O)(O)OP(=O)(O)O)OC(=O)C5=CC=C(C=C5)C(=O)C6=CC=CC=C6 |
| Canonical SMILES | C1C(C(OC1N2C=NC3=C2N=CN4C3=NC=C4)COP(=O)(O)OP(=O)(O)O)OC(=O)C5=CC=C(C=C5)C(=O)C6=CC=CC=C6 |
| Synonyms | 2'-deoxy-3'-O-(4-benzoylbenzoyl)-1,N(6)-ethenoadenonosine 5'-diphosphate 2'-deoxy-3'-O-(4-benzoylbenzoyl)-1,N(6)-ethenoadenonosine 5'-diphosphate, 14C-labeled 3'(BZ2)2'd-epsilon ADP |
| PubChem Compound | 194869 |
| Last Modified | Nov 11 2021 |
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